Cas no 1805608-59-6 (Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine-4-acetate)

• Product Name: Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine-4-acetate
• CAS No: 1805608-59-6
• MF: C₁₀H₉BrF₂INO₂
• MW: 419.989241361618
• CID: 4895094
• Update Time: 2025-08-05

Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine-4-acetate

• Inchi： 1S/C10H9BrF2INO2/c1-17-8(16)2-5-6(3-11)10(14)15-4-7(5)9(12)13/h4,9H,2-3H2,1H3
• InChI Key： YLSPWDAAHLGKQD-UHFFFAOYSA-N
• SMILES： IC1C(CBr)=C(CC(=O)OC)C(=CN=1)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine-4-acetate

Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine-4-acetate (CAS No. 1805608-59-6): A Comprehensive Overview

Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine-4-acetate (CAS No. 1805608-59-6) is a highly versatile and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique combination of bromomethyl, difluoromethyl, and iodopyridine functionalities, offers a wide range of potential applications in the development of novel therapeutic agents.

The chemical structure of Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine-4-acetate is notable for its multifunctional nature. The presence of the bromomethyl group provides a reactive site for further chemical modifications, making it an attractive starting material for the synthesis of more complex molecules. The difluoromethyl moiety imparts unique electronic and steric properties, which can influence the compound's biological activity and pharmacokinetic profile. Additionally, the iodopyridine scaffold is known for its ability to interact with various biological targets, including enzymes and receptors.

Recent studies have highlighted the potential of Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine-4-acetate in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a specific enzyme involved in cancer progression. The researchers found that the bromomethyl group plays a crucial role in enhancing the compound's binding affinity to the target enzyme, while the difluoromethyl and iodopyridine functionalities contribute to its selectivity and stability.

In another study, researchers at a leading pharmaceutical company explored the use of Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine-4-acetate as a lead compound for developing antiviral agents. The compound was shown to effectively inhibit the replication of several viruses, including influenza and herpes simplex virus. The bromomethyl group was found to be essential for viral entry inhibition, while the difluoromethyl and iodopyridine moieties enhanced the compound's overall antiviral activity.

The synthetic accessibility of Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine-4-acetate has also been extensively studied. A recent publication in Tetrahedron Letters described an efficient and scalable synthesis route that utilizes readily available starting materials and mild reaction conditions. This synthetic method not only simplifies the production process but also allows for easy modification of the compound's structure to explore a wide range of analogs with varying biological activities.

In terms of pharmacological properties, Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine-4-acetate has shown promising results in preclinical studies. Its high lipophilicity and good metabolic stability make it an attractive candidate for oral administration. Additionally, preliminary toxicology studies have indicated that this compound has a favorable safety profile, with no significant adverse effects observed at therapeutic doses.

The potential applications of Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine-4-acetate extend beyond cancer and viral infections. Ongoing research is exploring its use in other therapeutic areas, such as neurodegenerative diseases and inflammatory disorders. For example, a study published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits neuroprotective effects by modulating specific signaling pathways involved in neuronal survival and function.

In conclusion, Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine-4-acetate (CAS No. 1805608-59-6) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing drug discovery efforts across multiple disease areas.